Cas no 2229606-19-1 (5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 2229606-19-1
• MF: C₁₅H₁₅FN₂O₅
• MW: 322.288407564163
• CID: 6243057
• PubChem ID: 165829204
• Update Time: 2025-10-28

5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid
• EN300-1891857
• 2229606-19-1
• 5-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C15H15FN2O5/c1-15(2,3)22-14(21)18-11-5-4-8(16)6-9(11)12-10(13(19)20)7-17-23-12/h4-7H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： GCIBEILJSNQUSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C(=O)O)C=NO1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 322.09649975g/mol
• Monoisotopic Mass: 322.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 102Ų

Additional information on 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid

5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid, identified by the CAS number 2229606-19-1, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of oxazole derivatives, which are known for their versatile properties and wide-ranging uses in drug design and material science. The structure of this compound is characterized by a central oxazole ring system, which is a five-membered heterocycle containing one oxygen and one nitrogen atom. The oxazole ring is further substituted at the 4-position with a carboxylic acid group and at the 5-position with a fluorophenyl group that carries a tert-butoxycarbonylamino substituent.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. The tert-butoxycarbonyl (Boc) group plays a critical role in protecting the amine functionality during the synthesis process, ensuring high yields and purity of the final product. Recent advancements in asymmetric synthesis techniques have enabled researchers to explore enantioselective routes for constructing similar oxazole derivatives, potentially opening new avenues for producing chiral versions of this compound.

One of the most intriguing aspects of this compound is its potential bioactivity. Oxazole derivatives are known to exhibit diverse biological activities, ranging from antimicrobial to anticancer properties. Preliminary in vitro studies have suggested that 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid may possess inhibitory effects on certain enzymes associated with inflammatory pathways. This makes it a promising candidate for further exploration in the context of inflammatory diseases such as arthritis or neuroinflammation.

In addition to its biological relevance, this compound has garnered attention in the field of materials science due to its unique electronic properties. The presence of electron-withdrawing groups like the carboxylic acid and fluorine atoms can influence the molecule's ability to participate in π-conjugation, making it a potential candidate for applications in organic electronics or optoelectronic devices. Recent research has focused on incorporating such molecules into thin-film transistor (TFT) architectures, where their electronic behavior could contribute to improved device performance.

The structural versatility of this compound also lends itself to combinatorial chemistry approaches. By modifying substituents at various positions on the oxazole ring, researchers can systematically explore structure-activity relationships (SARs) to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. For instance, replacing the tert-butoxycarbonyl group with alternative protecting groups or functionalizing the fluorophenyl moiety could yield derivatives with enhanced therapeutic potential.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict the environmental fate of similar oxazole derivatives. These models suggest that under aerobic conditions, the compound may undergo oxidative degradation pathways involving hydroxyl radicals or other reactive oxygen species. Such insights are valuable for designing sustainable synthetic routes and waste management strategies.

In conclusion, 5-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)-1,2-oxazole-4-carboxylic acid represents a fascinating example of how modern organic chemistry intersects with biology and materials science. Its unique structure offers a platform for exploring novel applications across multiple disciplines while posing interesting challenges for synthetic chemists and pharmacologists alike. As research continues to uncover its full potential, this compound stands at the forefront of innovation in contemporary chemical sciences.